2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide

• IUPAC Name: 2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-benzylacetamide
• InChI: InChI=1S/C17H16ClN5OS/c18-14-8-6-13(7-9-14)16-21-22-17(23(16)19)25-11-15(24)20-10-12-4-2-1-3-5-12/h1-9H,10-11,19H2,(H,20,24)
• InChI Key: GFNRLEVAQIJROB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol
• CAS No.: 905780-67-8

Description

The compound 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide is a 1,2,4-triazole derivative with a molecular formula of C₁₈H₁₆ClN₅O₃S and a molecular weight of 417.87 g/mol . Its structure comprises:

• A 4-chlorophenyl group at position 5 of the triazole ring.
• An amino group at position 4 of the triazole.
• A sulfanyl bridge linking the triazole to an acetamide moiety.
• A benzyl group as the N-substituent of the acetamide.

Comparison with Similar Compounds

Key Findings

Anti-Inflammatory Activity :

• The pyridinyl group in AS111 and AS112 enhances anti-inflammatory potency, likely through cyclooxygenase-2 (COX-2) inhibition . The target compound’s benzyl group may offer different pharmacokinetic profiles, though its activity remains unquantified.
• AS111 outperforms diclofenac by 28% in reducing formalin-induced edema, attributed to optimized hydrophobic interactions and substituent positioning .

Antimicrobial Activity :

• Compound 7 () with a 4-chlorobenzyl group shows broad-spectrum activity against S. aureus, E. coli, and A. niger. The target compound’s 4-chlorophenyl group may similarly enhance lipophilicity and membrane penetration .

Anti-Exudative Activity :

• Furan-substituted analogs () exhibit anti-exudative effects at 10 mg/kg, comparable to diclofenac. The electron-withdrawing chlorine in the target compound’s 4-chlorophenyl group may further stabilize the molecule for prolonged activity .

Structure-Activity Relationships (SAR) :

• Electron-Withdrawing Groups : Chlorine substituents (e.g., 4-chlorophenyl, 3-chlorophenyl) improve stability and binding to hydrophobic pockets in target enzymes .
• Heteroaryl Groups : Pyridinyl (AS111) and furanyl substituents modulate electronic effects and hydrogen-bonding capacity, critical for COX-2 inhibition .

Pharmacokinetic and Computational Insights

• Hydrophobic Interactions : Molecular docking studies for AS112 predict 12 hydrophobic interactions, including stabilization of the pyridinyl and 4-chlorophenyl groups, which may apply to the target compound .